Cas no 1805403-68-2 (2,4-Bis(trifluoromethyl)-5-bromoanisole)

• Product Name: 2,4-Bis(trifluoromethyl)-5-bromoanisole
• CAS No: 1805403-68-2
• MF: C₉H₅BrF₆O
• MW: 323.029823064804
• CID: 4960471
• Update Time: 2023-08-24

2,4-Bis(trifluoromethyl)-5-bromoanisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-bromoanisole

• Inchi： 1S/C9H5BrF6O/c1-17-7-3-6(10)4(8(11,12)13)2-5(7)9(14,15)16/h2-3H,1H3
• InChI Key： QQUUZTVKWUDBFZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)(F)F)=CC=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2